7-(2-Ethoxyethyl)-3-methyl-8-[4-[(2-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione

• IUPAC Name: 7-(2-ethoxyethyl)-3-methyl-8-[4-[(2-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C22H30N6O3/c1-4-31-14-13-28-18-19(25(3)22(30)24-20(18)29)23-21(28)27-11-9-26(10-12-27)15-17-8-6-5-7-16(17)2/h5-8H,4,9-15H2,1-3H3,(H,24,29,30)
• InChI Key: KTLQPLODLJVPOU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC=C4C)N(C(=O)NC2=O)C
• Molecular Formula: C22H30N6O3
• Molecular Weight: 426.5 g/mol
• CAS No.: 887030-48-0

Description

7-(2-Ethoxyethyl)-3-methyl-8-[4-[(2-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione is a useful research compound. Its molecular formula is C22H30N6O3 and its molecular weight is 426.521. The purity is usually 95%.
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Scientific Research Applications

Piperazine Derivatives for Therapeutic Use

Piperazine derivatives have been extensively studied for their wide range of therapeutic applications. These compounds are integral to the design of drugs with diverse medicinal potentials, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory agents, and more. The modification of the substitution pattern on the piperazine nucleus is crucial for altering the medicinal potential of the resultant molecules, suggesting a flexible framework for drug discovery across various diseases. The significance of piperazine in drug design is highlighted by its presence in a multitude of well-known drugs, underlining its broad potential in pharmacology (Rathi et al., 2016).

Biological Activities of Curcumin Derivatives

Curcumin derivatives, while not directly mentioned in the compound of interest, provide an interesting comparison for the potential modification and therapeutic applications of complex organic molecules. These derivatives, including Schiff base, hydrazone, and oxime derivatives, have been synthesized to improve the medicinal and biological properties of curcumin, demonstrating enhanced potency in various biological activities. This underscores the importance of chemical modification in enhancing the efficacy and range of applications of naturally occurring compounds (Omidi & Kakanejadifard, 2020).

Anti-mycobacterial Activity of Piperazine Analogues

Piperazine, as a core structural element, has been instrumental in the development of anti-mycobacterial agents. Several potent molecules containing piperazine have shown significant activity against Mycobacterium tuberculosis, including strains resistant to multiple drugs. This highlights the role of piperazine-based compounds in addressing the need for new and effective treatments for tuberculosis, reflecting the compound's versatility and importance in medicinal chemistry (Girase et al., 2020).

Piperazine and Morpholine in Drug Synthesis

The review on piperazine and morpholine analogues emphasizes their broad spectrum of pharmaceutical applications, showing the development of various methods for synthesizing these derivatives. The pharmaceutical significance of piperazine and morpholine is attributed to their presence in multiple drugs, showcasing their potential in synthesizing compounds with varied pharmacological activities. This area of research is crucial for understanding the adaptability and utility of piperazine in creating therapeutic agents (Mohammed et al., 2015).